Cas no 2171868-05-4 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylmorpholine-2-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylmorpholine-2-carboxylic acid
• CAS No: 2171868-05-4
• MF: C₂₇H₂₄N₂O₆
• MW: 472.489267349243
• CID: 6440637
• PubChem ID: 165813419
• Update Time: 2025-05-19

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylmorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylmorpholine-2-carboxylic acid
• 2171868-05-4
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]morpholine-2-carboxylic acid
• EN300-1480957

• Inchi： 1S/C27H24N2O6/c30-25(29-13-14-34-24(15-29)26(31)32)21-11-5-6-12-23(21)28-27(33)35-16-22-19-9-3-1-7-17(19)18-8-2-4-10-20(18)22/h1-12,22,24H,13-16H2,(H,28,33)(H,31,32)
• InChI Key： HTYGREHPUGJBGT-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC=C1C(N1CCOC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.16343649g/mol
• Monoisotopic Mass: 472.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylmorpholine-2-carboxylic acid

Comprehensive Guide to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylmorpholine-2-carboxylic acid (CAS No. 2171868-05-4)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylmorpholine-2-carboxylic acid (CAS No. 2171868-05-4) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are crucial intermediates in solid-phase peptide synthesis (SPPS). With the increasing demand for peptide-based therapeutics and biologics, understanding the properties and applications of this compound has become essential for researchers and industry professionals.

The molecular structure of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylmorpholine-2-carboxylic acid features an Fmoc-protected amine group and a morpholine-2-carboxylic acid moiety, making it highly versatile for coupling reactions in peptide chain elongation. Its CAS number, 2171868-05-4, serves as a unique identifier in chemical databases and regulatory documentation. Researchers often search for "Fmoc-amino acid derivatives" or "peptide synthesis reagents" when looking for this compound, highlighting its relevance in modern drug discovery.

One of the key applications of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylmorpholine-2-carboxylic acid is in the synthesis of peptide-based drugs, which are gaining traction due to their high specificity and lower toxicity compared to small-molecule drugs. The compound's Fmoc group provides temporary protection for the amine functionality during synthesis, which can be later removed under mild basic conditions. This property makes it invaluable for constructing complex peptides with precision, addressing the growing need for "custom peptide synthesis" in therapeutic development.

In addition to pharmaceutical applications, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylmorpholine-2-carboxylic acid is also used in biochemical research, particularly in studying protein-protein interactions and enzyme mechanisms. The morpholine ring in its structure contributes to its solubility in organic solvents, facilitating its use in various reaction conditions. Researchers exploring "peptide coupling reagents" or "Fmoc deprotection methods" will find this compound highly relevant to their work.

The market for peptide synthesis reagents like 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylmorpholine-2-carboxylic acid is expanding rapidly, driven by advancements in biotechnology and personalized medicine. With increasing interest in "targeted drug delivery" and "therapeutic peptides," this compound is poised to play a critical role in next-generation treatments. Its stability and compatibility with automated synthesizers further enhance its appeal for high-throughput applications.

Quality control and purity are paramount when working with 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylmorpholine-2-carboxylic acid, as impurities can affect the efficiency of peptide synthesis. Analytical techniques such as HPLC and mass spectrometry are commonly employed to ensure the compound meets rigorous standards. Researchers often inquire about "HPLC purity of Fmoc-amino acids" or "storage conditions for peptide reagents," underscoring the importance of proper handling and characterization.

In summary, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylmorpholine-2-carboxylic acid (CAS No. 2171868-05-4) is a vital tool in peptide chemistry, offering versatility and reliability for researchers. Its applications span from drug development to biochemical studies, aligning with current trends in "precision medicine" and "biopharmaceutical innovation." As the demand for peptide-based solutions grows, this compound will continue to be a cornerstone in scientific and industrial advancements.